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Compound of Interest

Compound Name: Apritone

CAS No.: 68133-79-9

Cat. No.: B1237439

Get Quote

An Application Note for the Quantification of Apritone using High-Performance Liquid

Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apritone (FEMA 3124), chemically known as 2-(3,7-dimethyl-2,6-octadien-1-yl)-

cyclopentanone, is a significant contributor to the characteristic aroma of apricots and other

fruits.[1] It is widely used as a fragrance and flavoring agent in various consumer products.[1]

[2] Accurate quantification of Apritone is essential for quality control in the food and fragrance

industries, as well as for research and development of new products. This application note

details a proposed High-Performance Liquid Chromatography (HPLC) method for the

quantification of Apritone. Due to the lack of a specific, publicly available, validated HPLC

protocol for Apritone, this method has been developed based on the compound's

physicochemical properties and established analytical methodologies for similar analytes, such

as ketones and other flavor compounds.[3][4][5]

Apritone is a nonpolar, hydrophobic compound with a molecular formula of C15H24O and a

molecular weight of 220.35 g/mol .[6][7] It is insoluble in water and possesses a high Log P
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value, making it an ideal candidate for reversed-phase HPLC.[8][9] This proposed method

utilizes a C18 stationary phase with a mobile phase consisting of acetonitrile and water, and

UV detection.

Quantitative Data Summary
The following table summarizes the expected quantitative performance parameters of the

proposed HPLC method for Apritone quantification. These values are based on typical

performance characteristics of similar HPLC methods for flavor and fragrance compounds.

Parameter Expected Value

Retention Time (tR) Approximately 8-12 minutes

Linearity (r²) ≥ 0.999

Linear Range 0.1 - 100 µg/mL

Limit of Detection (LOD) 0.03 µg/mL

Limit of Quantification (LOQ) 0.1 µg/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Experimental Protocols
Materials and Reagents

Apritone analytical standard (≥95% purity)

HPLC grade acetonitrile

HPLC grade methanol

Deionized water (18.2 MΩ·cm)

0.45 µm syringe filters (PTFE or other suitable material)
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Instrumentation and Chromatographic Conditions
HPLC System: A standard HPLC system equipped with a quaternary or binary pump,

autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: Deionized water

Mobile Phase B: Acetonitrile

Gradient Elution:

0-2 min: 60% B

2-10 min: 60% to 95% B

10-12 min: 95% B

12.1-15 min: 60% B (re-equilibration)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Detection Wavelength: 225 nm (based on the UV absorbance of the ketone chromophore;

optimization may be required).

Preparation of Standard Solutions
Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Apritone analytical

standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution with acetonitrile to achieve concentrations of 0.1, 0.5, 1, 5, 10, 50, and

100 µg/mL.
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Sample Preparation
The sample preparation method will vary depending on the matrix. A general procedure for a

liquid sample (e.g., a beverage or fragrance solution) is provided below.

Liquid-Liquid Extraction (LLE):

To 10 mL of the liquid sample, add 10 mL of a suitable water-immiscible solvent such as

hexane or ethyl acetate.

Vortex the mixture vigorously for 2 minutes.

Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Carefully transfer the organic layer (top layer) to a clean tube.

Repeat the extraction process on the aqueous layer with another 10 mL of the organic

solvent.

Combine the organic extracts.

Solvent Evaporation and Reconstitution:

Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of acetonitrile.

Filtration:

Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial prior to

injection.
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Caption: Experimental workflow for Apritone quantification by HPLC.
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Conclusion
This application note provides a comprehensive, albeit proposed, HPLC method for the

quantification of Apritone. The detailed protocol for sample preparation, standard preparation,

and chromatographic analysis serves as a robust starting point for researchers and scientists.

The method is designed to be selective, sensitive, and accurate for the determination of

Apritone in various sample matrices. It is recommended that users perform method validation

studies to ensure its suitability for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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